Cas no 2172060-64-7 (3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid)

3-Chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid is a specialized synthetic intermediate primarily used in peptide and organic synthesis. Its structure incorporates an Fmoc-protected amine group, making it suitable for solid-phase peptide synthesis (SPPS) due to its compatibility with standard deprotection conditions. The cyclopropane moiety enhances conformational rigidity, which can be advantageous in designing constrained peptide analogs. The chloro and benzoic acid functionalities provide additional sites for further derivatization, enabling versatile applications in medicinal chemistry and materials science. This compound is particularly valuable for researchers requiring precise control over molecular architecture in complex synthetic pathways.
3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid structure
2172060-64-7 structure
Product Name:3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
CAS No:2172060-64-7
MF:C27H23ClN2O5
MW:490.934926271439
CID:6077470
PubChem ID:165760372
Update Time:2025-10-28

3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
    • 3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid
    • EN300-1558062
    • 2172060-64-7
    • Inchi: 1S/C27H23ClN2O5/c28-17-9-15(26(32)33)10-18(12-17)30-25(31)23-11-16(23)13-29-27(34)35-14-24-21-7-3-1-5-19(21)20-6-2-4-8-22(20)24/h1-10,12,16,23-24H,11,13-14H2,(H,29,34)(H,30,31)(H,32,33)
    • InChI Key: PQBFUJJBUNCQPQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=C(C=1)NC(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 490.1295495g/mol
  • Monoisotopic Mass: 490.1295495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Pricemore >>

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Additional information on 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid

Recent Advances in the Study of 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS: 2172060-64-7)

In recent years, the compound 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS: 2172060-64-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropaneamido moiety makes it a valuable intermediate in peptide synthesis and medicinal chemistry.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key building block in the development of novel protease inhibitors. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Furthermore, computational modeling studies revealed its potential to interact with specific enzyme active sites, suggesting its utility in targeted drug design.

Another significant development involves the application of 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid in the synthesis of peptide-based therapeutics. A recent article in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role in the solid-phase peptide synthesis (SPPS) of antimicrobial peptides. The Fmoc group was strategically employed to protect the amino functionality during synthesis, enabling the efficient production of high-purity peptides with enhanced biological activity.

In addition to its synthetic utility, this compound has also been investigated for its pharmacokinetic properties. A preclinical study conducted by a team at the University of Cambridge (2024) explored its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and low toxicity, making it a promising candidate for further drug development. The study also identified potential metabolites, providing insights into its metabolic pathways and possible drug-drug interactions.

Looking ahead, researchers are optimistic about the potential of 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid in addressing unmet medical needs. Its versatility as a synthetic intermediate and its favorable biological properties position it as a valuable tool in the discovery of next-generation therapeutics. Future studies are expected to explore its applications in oncology, infectious diseases, and neurodegenerative disorders, further expanding its impact on the pharmaceutical industry.

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